2-chloro-N-(4-isopropylphenyl)propanamide
Overview
Description
Scientific Research Applications
Nonlinear Optical Properties
Research by Prabhu and Rao (2000) and Srinivasan et al. (2006) delves into the nonlinear optical properties of N-(2-chlorophenyl)-(1-propanamide), which shares structural similarities with 2-chloro-N-(4-isopropylphenyl)propanamide. Their studies indicate that this compound, synthesized through standard methods and characterized by various techniques like UV-Vis and IR spectroscopy, displays promising nonlinear optical (NLO) properties. Such materials are crucial in developing advanced electro-optic devices (Prabhu & Rao, 2000), (Srinivasan et al., 2006).
Antimicrobial Properties
Baranovskyi et al. (2018) discuss the synthesis and antimicrobial properties of various substituted propanamides, including chloro and thiocyanato derivatives. Their research demonstrates that such compounds exhibit significant antibacterial and antifungal activities, suggesting their potential use in medical and pharmaceutical applications (Baranovskyi et al., 2018).
Potential in COVID-19 Treatment
Pandey et al. (2020) conducted a study on 2-chloro-N-(p-tolyl)propanamide, which is structurally related to 2-chloro-N-(4-isopropylphenyl)propanamide. Their research used quantum chemical analysis and molecular docking to suggest that this compound could potentially inhibit COVID-19 protease, indicating its potential application in antiviral therapies (Pandey et al., 2020).
Solubility and Pharmaceutical Applications
The solubility and dissolution properties of related compounds, like 2-chloro-N-(4-methylphenyl)propanamide, have been extensively studied by Pascual et al. (2017). Their research provides insights into the solubility behavior of such compounds in various solvent mixtures, which is crucial for pharmaceutical formulation and drug delivery system development (Pascual et al., 2017).
Environmental Impact Studies
Perera et al. (1999) and Martin et al. (1978) have explored the environmental impact of chlorophenylpropanamides, particularly in agricultural settings. Their research sheds light on the movement, retention, and degradation of these compounds in ecosystems, which is vital for understanding their environmental safety and developing eco-friendly agricultural practices (Perera et al., 1999), (Martin et al., 1978).
Safety and Hazards
properties
IUPAC Name |
2-chloro-N-(4-propan-2-ylphenyl)propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO/c1-8(2)10-4-6-11(7-5-10)14-12(15)9(3)13/h4-9H,1-3H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBSDGOJYCXDTEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C(C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(4-isopropylphenyl)propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-ethyl-5-[(2-methyl-1H-imidazol-1-yl)carbonyl]-1H-pyrazol-3-amine](/img/structure/B2381523.png)
![N-(6-methylbenzo[d]thiazol-2-yl)-2-((3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide](/img/structure/B2381525.png)
![Methyl 5-(benzo[d][1,3]dioxol-5-yl)picolinate](/img/structure/B2381527.png)
![N-[2-[[(1R)-1-(2-Methoxy-5-methylphenyl)ethyl]amino]-2-oxoethyl]-N-methylprop-2-enamide](/img/structure/B2381532.png)
![2-Chloro-N-[[2-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl]methyl]propanamide](/img/structure/B2381534.png)
![2-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thieno[2,3-b]quinoline](/img/structure/B2381540.png)
![1-[4-Chloro-3-(trifluoromethyl)phenyl]sulfonylpyrrolidine](/img/structure/B2381543.png)
![4-[methyl(phenyl)sulfamoyl]-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide](/img/structure/B2381544.png)